Cas no 1339761-85-1 (2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid
• CAS No: 1339761-85-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5869113
• PubChem ID: 64281585
• Update Time: 2025-05-24

2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid
• AKOS013603078
• 1339761-85-1
• A1-34828
• 2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid
• EN300-10458691

• Inchi： 1S/C11H17NO4/c1-2-6-16-11(15)12-5-3-4-9(8-12)7-10(13)14/h2,9H,1,3-8H2,(H,13,14)
• InChI Key： KMMLDRXTFRHRPF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCCC(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid

Comprehensive Overview of 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid (CAS No. 1339761-85-1): Properties, Applications, and Innovations

The compound 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid (CAS No. 1339761-85-1) is a specialized organic molecule with a unique structural framework. Its piperidine core and allyloxycarbonyl functional group make it a versatile intermediate in pharmaceutical and agrochemical research. This article delves into its chemical properties, synthesis pathways, and emerging applications, addressing common queries such as "What is the role of piperidine derivatives in drug discovery?" and "How are allyl-protected carboxylates used in organic synthesis?".

Structurally, 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid features a carboxylic acid moiety linked to a piperidin-3-yl scaffold, which is further modified by an allyloxycarbonyl protecting group. This design is pivotal for applications requiring selective deprotection, a technique frequently searched by chemists exploring "green chemistry alternatives for protecting groups". The compound’s molecular weight (C₁₁H₁₇NO₄) and solubility profile (moderate in polar solvents) are critical for formulation scientists optimizing drug delivery systems.

Recent trends highlight the demand for sustainable synthetic routes. Researchers are investigating catalytic methods to produce 1339761-85-1 with reduced waste, aligning with searches like "atom-economy in heterocyclic synthesis". Additionally, its potential as a bioisostere for rigidifying peptide backbones has sparked interest in "peptidomimetic drug design", a hot topic in medicinal chemistry forums.

Analytical characterization of CAS No. 1339761-85-1 typically involves HPLC, NMR, and mass spectrometry, addressing FAQs such as "How to validate purity of complex heterocycles?". Stability studies under varying pH conditions are also relevant for industrial scale-up, a concern echoed in queries like "storage conditions for acid-labile intermediates".

In agrochemical contexts, derivatives of 2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}acetic acid are explored for their plant-growth modulation properties, connecting to trending searches on "eco-friendly crop enhancers". Its low ecotoxicity profile makes it a candidate for "green pesticide formulations", a niche with growing academic and commercial traction.

Future directions include leveraging machine learning to predict novel reactions involving this compound, responding to the surge in "AI-assisted retrosynthesis" queries. Collaborative studies between computational and synthetic chemists could unlock its untapped potential, such as in "multi-component cascade reactions"—a frequently cited optimization challenge.